Cas no 946351-69-5 (1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 946351-69-5
• MF: C₂₈H₂₁N₃O₃
• MW: 447.484646558762
• CID: 5504547
• Update Time: 2025-07-17

1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,8-naphthyridine-3-carboxamide
• 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C28H21N3O3/c32-27(30-22-13-15-24(16-14-22)34-23-11-5-2-6-12-23)25-18-21-10-7-17-29-26(21)31(28(25)33)19-20-8-3-1-4-9-20/h1-18H,19H2,(H,30,32)
• InChI Key： HPEOZZYXWZNXPB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=N2)C=C(C(NC2=CC=C(OC3=CC=CC=C3)C=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide

1-Benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide: A Comprehensive Overview

1-Benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 946351-69-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a phenoxyphenyl substituent, and a naphthyridine core. These structural elements contribute to its potential therapeutic applications and biological activities.

The naphthyridine core is a heterocyclic aromatic ring system that is known for its diverse biological activities. Compounds containing this scaffold have been extensively studied for their anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the benzyl group and the phenoxyphenyl substituent further enhances the compound's pharmacological profile by modulating its solubility, stability, and target specificity.

Recent research has highlighted the potential of 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide has shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic properties of 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide have also been investigated. Studies have shown that it has favorable oral bioavailability and a long half-life, making it a suitable candidate for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have also been noted as advantageous features for potential neurological applications.

The synthesis of 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 3-aminoquinoline with an appropriate carboxylic acid derivative followed by functional group modifications to introduce the benzyl, phenoxyphenyl, and other substituents. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, 1-benzyl-2-oxo-N-(4-phenoxyphenyl)-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 946351-69-5) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from clinical trials, this compound may prove to be a valuable addition to the arsenal of drugs used in treating inflammatory diseases and cancer.